Cas no 106316-08-9 (Benzoic acid, 3-chloro-4-(decyloxy)-)
106316-08-9 structure
Product Name:Benzoic acid, 3-chloro-4-(decyloxy)-
CAS No:106316-08-9
MF:C17H25ClO3
MW:312.831604719162
MDL:MFCD30585658
CID:1175516
PubChem ID:19902916
Update Time:2025-04-20
Benzoic acid, 3-chloro-4-(decyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-chloro-4-(decyloxy)-
- 3-chloro-4-decoxybenzoic acid
- AKOS012771977
- 3-chloro-4-decyloxybenzoic acid
- NQYQPEVAYHZBRB-UHFFFAOYSA-N
- SCHEMBL9626804
- DTXSID20601159
- 106316-08-9
- 3-CHLORO-4-(DECYLOXY)BENZOIC ACID
- A1-05352
-
- MDL: MFCD30585658
- Inchi: 1S/C17H25ClO3/c1-2-3-4-5-6-7-8-9-12-21-16-11-10-14(17(19)20)13-15(16)18/h10-11,13H,2-9,12H2,1H3,(H,19,20)
- InChI Key: NQYQPEVAYHZBRB-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=O)O)C=CC=1OCCCCCCCCCC
Computed Properties
- Exact Mass: 312.14935
- Monoisotopic Mass: 312.1492223g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 11
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
- LogP: 5.55770
Benzoic acid, 3-chloro-4-(decyloxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 178210-5g |
3-Chloro-4-decyloxybenzoic acid, 95% |
106316-08-9 | 95% | 5g |
$1073.00 | 2023-09-10 |
Benzoic acid, 3-chloro-4-(decyloxy)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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